Cas no 2228390-87-0 (4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole)

• Product Name: 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole
• CAS No: 2228390-87-0
• MF: C₁₀H₆F₄N₂
• MW: 230.161655902863
• CID: 5888838
• PubChem ID: 141220523
• Update Time: 2025-06-14

4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole
• 4-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-imidazole
• EN300-1938337
• 2228390-87-0

• Inchi： 1S/C10H6F4N2/c11-8-2-1-6(10(12,13)14)3-7(8)9-4-15-5-16-9/h1-5H,(H,15,16)
• InChI Key： URTOMIUFIUALRZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(F)(F)F)=CC=1C1=CN=CN1

Computed Properties

• Exact Mass: 230.04671085g/mol
• Monoisotopic Mass: 230.04671085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole

Comprehensive Overview of 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole (CAS No. 2228390-87-0)

4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole (CAS No. 2228390-87-0) is a fluorinated aromatic imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a 1H-imidazole core substituted with a 2-fluoro-5-(trifluoromethyl)phenyl group, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for small-molecule drug discovery and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole includes multiple fluorine atoms, which contribute to its lipophilicity and metabolic stability—key factors in drug design. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the rising popularity of search terms like "fluorine in drug development" and "trifluoromethyl group benefits". This compound’s CAS No. 2228390-87-0 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and targeted therapy research.

In agrochemical applications, 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole is explored for its potential as a pesticide intermediate. The trifluoromethyl moiety is known to improve the bioactivity of crop protection agents, addressing global concerns about food security and resistant pests. Online searches for "fluorinated pesticides" and "imidazole-based agrochemicals" highlight the growing interest in this niche. Its synthetic versatility also makes it a candidate for green chemistry initiatives, reducing environmental impact.

From a technical perspective, the compound’s physicochemical properties—such as its melting point, solubility, and stability under various conditions—are critical for formulation scientists. Laboratories often search for "CAS 2228390-87-0 solubility data" or "imidazole derivative stability" to optimize experimental protocols. Recent publications suggest its utility in catalysis and material science, further expanding its industrial appeal.

Regulatory and safety profiles of 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole are also under scrutiny, with queries like "fluorinated compound toxicity" trending in academic circles. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). The compound’s patent landscape reveals active innovation, particularly in kinase inhibitor therapies—a response to the surge in cancer-related research.

In summary, 4-2-fluoro-5-(trifluoromethyl)phenyl-1H-imidazole (CAS No. 2228390-87-0) exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its dual applicability in life sciences and agrochemicals positions it as a compound of enduring interest, driven by contemporary demands for sustainable solutions and advanced therapeutics.